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Compound of Interest

Compound Name: JO146

Cat. No.: B14092170

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like JO146 are paramount to ensuring laboratory safety and
environmental compliance. JO146, identified by CAS number 130727-21-8, is a serine
protease inhibitor targeting Chlamydia trachomatis high temperature requirement A (CtHtrA).[1]
While a specific, detailed Safety Data Sheet (SDS) outlining comprehensive disposal
procedures for JO146 is not readily available in public databases, this guide provides a
framework for its proper disposal based on standard laboratory practices for chemical waste
management.

It is critical to consult with your institution's Environmental Health and Safety (EHS) department
before proceeding with any disposal, as they will be familiar with local, state, and federal
regulations.

Summary of Key Information for JO146

The following table summarizes the available data for JO146. Due to the absence of a
comprehensive SDS, quantitative data regarding toxicity and physical hazards are not
available.
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Parameter Data

L-Prolinamide, N-[(1,1-
dimethylethoxy)carbonyl]-L-valyl-N-[1-(2,3-
dihydro-1,4-benzodioxin-6-yl)-2-oxo-2-(1-
piperidinyl)ethyl]-

Chemical Name

CAS Number 130727-21-8

Inhibitor of Chlamydia trachomatis high
Biological Activity temperature requirement A (CtHtrA) protease

and human neutrophil elastase (HNE)[1]

Specific hazards are not detailed in available
Known Hazards public information. Treat as a potentially

hazardous substance.

Stock solutions can be stored at -80°C for 6

Storage
months or -20°C for 1 month.[1]

Step-by-Step Disposal Protocol for JO146

The following protocol outlines a general, conservative approach for the disposal of 30146
waste, including the pure compound, solutions, and contaminated labware.

Experimental Protocol: General Chemical Waste
Disposal

Objective: To safely collect and prepare JO146 waste for disposal by a licensed hazardous
waste contractor through your institution's EHS office.

Materials:

o Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-
resistant gloves (e.g., nitrile).

» Designated hazardous waste container (compatible with the chemical and any solvents
used, clearly labeled).
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» Hazardous waste tags provided by your EHS office.
e Secondary containment for liquid waste.
Methodology:

o Personal Protective Equipment (PPE): Before handling JO146 waste, ensure you are
wearing the appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves.

o Waste Segregation:

o Solid Waste: Collect unused or expired pure JO146 powder in its original container or a
new, clearly labeled, and sealed container. Place contaminated items such as gloves,
weigh boats, and pipette tips into a designated solid hazardous waste container.

o Liquid Waste: Collect solutions containing JO146 in a dedicated, leak-proof, and clearly
labeled hazardous waste container. Do not mix this waste with other chemical waste
streams unless compatibility has been confirmed by your EHS office. Liquid waste
containers should be stored in secondary containment to prevent spills.

» Container Management:

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name of the contents (including JO146 and any solvents), and the approximate
concentrations and volumes. Use the hazardous waste tags provided by your institution.

o Storage: Keep waste containers securely closed except when adding waste. Store them in
a designated and secure area, away from incompatible materials.

» Decontamination of Empty Containers:
o Empty containers that held JO146 should be triple-rinsed with a suitable solvent.

o The first rinseate must be collected as hazardous waste and added to your liquid waste
container. Subsequent rinses may be permissible for drain disposal depending on your
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institution's policies for non-hazardous waste, but it is best practice to collect all rinsates

as hazardous waste.

o After rinsing, deface or remove the original label and dispose of the container as directed
by your EHS office (e.g., in a designated glass or plastic recycling bin).

» Arranging for Disposal:

o Once your waste container is full (typically no more than 90% capacity), or if you are
finished with the process, contact your institution's EHS office to schedule a waste pickup.

o Follow all institutional procedures for waste manifest documentation and handover.

Visualized Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of JO146 waste.
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Start: Generate JO146 Waste
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(Lab Coat, Gloves, Safety Glasses)
Step 2: Segregate Waste

Solid
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Step 6: Contact EHS for Pickup

Click to download full resolution via product page

Caption: A workflow diagram for the proper disposal of JO146 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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